Cas no 23181-80-8 (Heptanenitrile,7-amino-)

• Product Name: Heptanenitrile,7-amino-
• CAS No: 23181-80-8
• MF: C₇H₁₄N₂
• MW: 126.199461460114
• CID: 255334
• PubChem ID: 31676
• Update Time: 2025-04-19

Heptanenitrile,7-amino- Chemical and Physical Properties

Names and Identifiers

• Heptanenitrile,7-amino-
• 7-aminoheptanenitrile
• 1-amino-6-cyanohexane
• 6-Cyan-hexylamin
• 7-amino-heptanenitrile
• 7-Amino-heptannitril
• 7-Aminoheptanonitrile
• 7-Amino-heptansaeure-nitril
• AC1L1M3Q
• AG-E-67399
• BRN 1748127
• CTK4F1043
• HEPTANENITRILE, 7-AMINO-
• 7-amino-heptanonitrile
• FT-0723103
• BWOPSPUFLXTNEX-UHFFFAOYSA-N
• SCHEMBL828677
• DTXSID50177756
• 23181-80-8
• AKOS006342032

• Inchi： 1S/C7H14N2/c8-6-4-2-1-3-5-7-9/h1-6,8H2
• InChI Key： BWOPSPUFLXTNEX-UHFFFAOYSA-N
• SMILES： NCCCCCCC#N

Computed Properties

• Exact Mass: 126.11582
• Monoisotopic Mass: 126.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 5
• Complexity: 90.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• PSA: 49.81